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Compound of Interest

Compound Name: 10-Hydroxyneoline

Cat. No.: B12326174 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for 10-
Hydroxyneoline, a diterpene alkaloid isolated from Aconitum fukutomei. The information

presented herein is crucial for the identification, characterization, and further development of

this natural product for potential therapeutic applications. All data is sourced from the peer-

reviewed publication: Takayama, H., et al. (1990). Two New Diterpene Alkaloids, 10-
Hydroxyneoline and 14-O-Acetyl-10-hydroxyneoline, from Aconitum fukutomei. Journal of

Natural Products, 53(4), 936-939.

Mass Spectrometry (MS) Data
High-resolution mass spectrometry confirms the molecular formula of 10-Hydroxyneoline as

C₂₄H₃₉NO₇.

Ion m/z Relative Intensity (%)

[M]⁺ 453 16

[M-OH]⁺ 436 100

Infrared (IR) Spectroscopy Data
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The infrared spectrum of 10-Hydroxyneoline exhibits characteristic absorption bands

indicative of its functional groups.

Wavenumber (cm⁻¹) Functional Group

3450 O-H (hydroxyl groups)

Nuclear Magnetic Resonance (NMR) Spectroscopy
Data
¹H-NMR (Proton NMR) Data (500 MHz, CDCl₃)

Proton
Chemical Shift (δ,
ppm)

Multiplicity
Coupling Constant
(J, Hz)

H-1 3.28 d 5.2

H-2 2.06 d 15.7

H-3 2.50 dd 15.7, 6.1

H-5 4.10 d 6.1

H-6 3.98 t 4.9

H-7 2.02 br s

H-9 2.06 d 5.2

H-14 4.15 t 4.9

H-15 2.50 dd 15.7, 6.1

H-17 4.88 s

N-CH₂CH₃ 1.13 t 7.2

OCH₃-1 3.38 s

OCH₃-6 3.31 s

OCH₃-16 3.35 s

OCH₃-18 3.34 s
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¹³C-NMR (Carbon-13 NMR) Data (125 MHz, CDCl₃)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12326174?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Carbon Chemical Shift (δ, ppm)

1 84.1

2 26.5

3 34.9

4 39.1

5 50.1

6 82.6

7 45.1

8 76.9

9 49.3

10 81.1

11 51.9

12 29.5

13 44.1

14 75.8

15 38.0

16 82.3

17 61.5

19 57.0

20 Not Reported

N-CH₂CH₃ 49.1

N-CH₂CH₃ 13.6

OCH₃-1 56.4

OCH₃-6 58.1
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OCH₃-16 56.2

OCH₃-18 59.2

Experimental Protocols
The spectroscopic data for 10-Hydroxyneoline were obtained using the following

methodologies as described by Takayama et al. (1990):

Isolation: The aerial parts of Aconitum fukutomei were collected and extracted with methanol.

The crude extract was subjected to a series of chromatographic separations, including silica

gel and alumina column chromatography, to yield pure 10-Hydroxyneoline.

Mass Spectrometry: High-resolution electron impact mass spectra (HREIMS) were recorded

on a JEOL JMS-DX303 mass spectrometer.

Infrared Spectroscopy: IR spectra were measured on a Hitachi 260-30 infrared

spectrophotometer in chloroform (CHCl₃).

NMR Spectroscopy: ¹H-NMR and ¹³C-NMR spectra were obtained on a JEOL JNM-GX500

spectrometer, operating at 500 MHz for proton and 125 MHz for carbon-13. Spectra were

recorded in deuterated chloroform (CDCl₃) with tetramethylsilane (TMS) as the internal

standard.

Visualization of Spectroscopic Analysis Workflow
The following diagram illustrates a general workflow for the spectroscopic analysis of a natural

product like 10-Hydroxyneoline.
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Caption: General workflow for the isolation and spectroscopic characterization of a natural

product.

To cite this document: BenchChem. [Spectroscopic Profile of 10-Hydroxyneoline: A Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12326174#spectroscopic-data-nmr-ms-ir-of-10-
hydroxyneoline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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